Cas no 84697-07-4 (Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1))

• Product Name: Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1)
• CAS No: 84697-07-4
• MF: C₃₀H₅₃Cl₃N₂O
• MW: 564.113626241684
• CID: 727532
• PubChem ID: 3020079
• Update Time: 2025-04-19

Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1)
• (2,4-dichlorobenzyl)dimethyl[3-[(1-oxooctadecyl)amino]propyl]ammonium chloride
• (2,4-dichlorophenyl)methyl-dimethyl-[3-(octadecanoylamino)propyl]azanium,chloride
• (2,4-Dichlorobenzyl)dimethyl(3-((1-oxooctadecyl)amino)propyl)ammonium chloride
• EINECS 283-716-8
• 84697-07-4
• NS00060943

• Inchi： 1S/C30H52Cl2N2O.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-30(35)33-23-19-24-34(2,3)26-27-21-22-28(31)25-29(27)32;/h21-22,25H,4-20,23-24,26H2,1-3H3;1H
• InChI Key： WVCSJELIICFXBX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C[N+](C)(C)CCCNC(CCCCCCCCCCCCCCCCC)=O)Cl.[Cl-]

Computed Properties

• Exact Mass: 562.32200
• Monoisotopic Mass: 562.322
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 22
• Complexity: 515
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 6.73250